(2S)-1-thiazol-2-ylpyrrolidine-2-carboxylic acid

• Molecular Formula: C8H10N2O2S
• Molecular Weight: 198.24 g/mol
• IUPAC Name: 1-(1,3-thiazol-2-yl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C8H10N2O2S/c11-7(12)6-2-1-4-10(6)8-9-3-5-13-8/h3,5-6H,1-2,4H2,(H,11,12)
• InChI Key: XGQJFVPSDZWOII-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2=NC=CS2)C(=O)O

Description

(2S)-1-thiazol-2-ylpyrrolidine-2-carboxylic acid is a heterocyclic compound that features a thiazole ring fused to a pyrrolidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2S)-1-thiazol-2-ylpyrrolidine-2-carboxylic acid typically involves the reaction of propargyl amine with isothiocyanate in dichloromethane (CH₂Cl₂), followed by slow autoxidation at room temperature using deuterated chloroform (CDCl₃) to afford the desired product . This method ensures high yields and purity of the compound.

Industrial Production Methods: Industrial production methods for this compound are not extensively documented. the principles of green chemistry, such as using ZnO nanoparticles as catalysts, can be applied to enhance the efficiency and sustainability of the synthesis process .

Chemical Reactions Analysis

Types of Reactions: (2S)-1-thiazol-2-ylpyrrolidine-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazole ring to a thiazolidine ring.

Substitution: Electrophilic and nucleophilic substitutions can occur at the thiazole ring, particularly at the C-2 position.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and ozone (O₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) are used.

Substitution: Reagents like halogens (e.g., bromine) and nucleophiles (e.g., amines) are employed.

Major Products Formed:

Oxidation: Sulfoxides and sulfones.

Reduction: Thiazolidine derivatives.

Substitution: Various substituted thiazole derivatives.

Scientific Research Applications

(2S)-1-thiazol-2-ylpyrrolidine-2-carboxylic acid has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis for creating complex molecules.

Biology: Investigated for its potential antimicrobial and anticancer properties.

Medicine: Explored as a lead compound in drug discovery for its pharmacological activities.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of (2S)-1-thiazol-2-ylpyrrolidine-2-carboxylic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can bind to enzymes and receptors, modulating their activity.

Pathways Involved: It may influence signaling pathways related to cell growth, apoptosis, and immune response.

Comparison with Similar Compounds

Thiazole Derivatives: Compounds like thiazolidine and thiazole-based Schiff bases share structural similarities.

Pyrrolidine Derivatives: Pyrrolidinone and pyrrolone derivatives are structurally related and exhibit similar biological activities.

Uniqueness: (2S)-1-thiazol-2-ylpyrrolidine-2-carboxylic acid stands out due to its unique combination of a thiazole ring and a pyrrolidine ring, which imparts distinct chemical reactivity and biological activity .